4-formyl-2-methoxyphenyl 2-nitrobenzoate

• IUPAC Name: (4-formyl-2-methoxyphenyl) 2-nitrobenzoate
• InChI: InChI=1S/C15H11NO6/c1-21-14-8-10(9-17)6-7-13(14)22-15(18)11-4-2-3-5-12(11)16(19)20/h2-9H,1H3
• InChI Key: YNXUREOCQPWTGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H11NO6
• Molecular Weight: 301.25 g/mol

Description

4-Formyl-2-methoxyphenyl 2-nitrobenzoate is a substituted benzoate ester featuring a 4-formyl-2-methoxyphenyl moiety esterified with 2-nitrobenzoic acid. The compound’s structure combines electron-withdrawing (nitro) and electron-donating (methoxy, formyl) groups, which influence its reactivity, binding affinity, and pharmacokinetic behavior. For instance, 4-formyl-2-methoxyphenyl benzoate derivatives have shown promise as COX-1 inhibitors with binding energies as low as -7.70 kcal/mol .

Synthesis of such compounds typically involves esterification of substituted phenols with activated benzoic acid derivatives (e.g., acid chlorides) under controlled conditions, as demonstrated in protocols for analogous compounds like 4-formyl-2-methoxyphenyl 4-methoxybenzoate (CAS 5420-38-2, molecular weight 286.28 g/mol) .

Comparison with Similar Compounds

Table 1: Binding Affinity and Inhibition Constants of Selected Analogs

Compound	Binding Energy (kcal/mol)	Inhibition Constant (Ki, µM)
4-Formyl-2-methoxyphenyl benzoate	-7.70	Not reported
4-Formyl-2-methoxyphenyl 4-fluorobenzoate	-7.40	3.77
4-Formyl-2-methoxyphenyl 4-chlorobenzoate	-6.68	12.64
4-Formyl-2-methoxyphenyl 4-bromobenzoate	-6.70	12.29

Data sourced from molecular docking studies .

The nitro group in 2-nitrobenzoate derivatives may reduce metabolic stability compared to halogenated analogs. For instance, 2-nitrobenzoate is degraded by Arthrobacter sp.

Pharmacokinetic and Drug-Likeness Profiles

Lipinski’s Rule of Five (RO5) analysis for 4-formyl-2-methoxyphenyl benzoate derivatives indicates favorable drug-likeness, with molecular weights <500 Da and moderate logP values .

Key Stability Challenges :

• Nitro groups may enhance photodegradation or microbial degradation, as observed in 2-nitrobenzoate’s breakdown by Arthrobacter sp. SPG .
• Halogenated derivatives (e.g., bromo, chloro) exhibit higher thermal stability due to stronger intermolecular interactions .